Cas no 913955-35-8 (3-Methyl-2-(trifluoromethyl)-1H-indole)
913955-35-8 structure
Product Name:3-Methyl-2-(trifluoromethyl)-1H-indole
CAS No:913955-35-8
MF:C10H8F3N
MW:199.172432899475
CID:69465
PubChem ID:608054
Update Time:2025-04-18
3-Methyl-2-(trifluoromethyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-(trifluoromethyl)-1H-indole
- 3-METHYL-2-TRIFLUOROMETHYLINDOLE
- 1H-Indole,3-methyl-2-(trifluoromethyl)
- 1-methyl-2-(trifluoromethyl)indole
- 3-Methyl-2-(trifluoromethyl)-1H-indole #
- SCHEMBL9620309
- 913955-35-8
- AKOS006331431
- DTXSID20345920
- CS-0312036
- 1H-Indole, 3-methyl-2-(trifluoromethyl)-
- A843849
-
- Inchi: 1S/C10H8F3N/c1-6-7-4-2-3-5-8(7)14-9(6)10(11,12)13/h2-5,14H,1H3
- InChI Key: ZQTPBODDVRYHSY-UHFFFAOYSA-N
- SMILES: FC(C1=C(C)C2C=CC=CC=2N1)(F)F
Computed Properties
- Exact Mass: 199.06100
- Monoisotopic Mass: 199.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.313
- Boiling Point: 266ºC
- Flash Point: 115ºC
- Refractive Index: 1.55
- PSA: 15.79000
- LogP: 3.49510
3-Methyl-2-(trifluoromethyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147985-1g |
3-methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95% | 1g |
$729 | 2021-08-05 | |
| TRC | M493260-25mg |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 25mg |
$161.00 | 2023-05-17 | ||
| TRC | M493260-100mg |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 100mg |
$592.00 | 2023-05-17 | ||
| TRC | M493260-250mg |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 250mg |
$ 800.00 | 2023-09-06 | ||
| Chemenu | CM147985-1g |
3-methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95% | 1g |
$622 | 2024-07-20 | |
| Alichem | A199007724-1g |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95% | 1g |
$665.68 | 2023-08-31 | |
| A2B Chem LLC | AH91150-1g |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 1g |
$1215.00 | 2024-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382706-1g |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95+% | 1g |
¥4396.00 | 2024-04-25 | |
| Crysdot LLC | CD11018379-1g |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95+% | 1g |
$772 | 2024-07-19 | |
| Ambeed | A509740-1g |
3-Methyl-2-(trifluoromethyl)-1H-indole |
913955-35-8 | 95+% | 1g |
$608.0 | 2025-04-15 |
3-Methyl-2-(trifluoromethyl)-1H-indole Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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